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Compound of Interest

Compound Name: 1,3,5-Eto-17-oscl

Cat. No.: B117252

Disclaimer: The compound "1,3,5-Eto-17-oscl" as specified in the topic is not found in the
scientific literature. Therefore, these application notes and protocols are based on a
representative novel steroidal derivative, diosgenin-imidazolium salt a30, which has
demonstrated significant anticancer activity.

Introduction

Diosgenin-imidazolium salt a30 is a novel synthetic steroidal derivative that has shown potent
cytotoxic activities against a range of human tumor cell lines.[1][2] This compound belongs to a
class of modified steroids designed to enhance anticancer efficacy. Its mechanism of action
involves the induction of cell cycle arrest and apoptosis, making it a compound of interest for
further investigation in cancer research and drug development.[1][2] These notes provide an
overview of its application and detailed protocols for its experimental use.

Mechanism of Action

Compound a30 exerts its anticancer effects primarily by inhibiting cell proliferation through the
induction of GO/G1 phase cell cycle arrest and promoting programmed cell death (apoptosis) in
cancer cells.[1][2] The imidazolium salt moiety attached to the diosgenin backbone is crucial for
its cytotoxic activity.
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Caption: Mechanism of action of diosgenin-imidazolium salt a30 in cancer cells.

Quantitative Data Summary

The cytotoxic activity of diosgenin-imidazolium salt a30 has been evaluated against several
human cancer cell lines. The half-maximal inhibitory concentration (IC50) values are

summarized below.
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Cell Line Cancer Type IC50 (pM)
SMMC-7721 Hepatocellular Carcinoma 0.44-0.79
A549 Non-small Cell Lung Cancer 0.44-0.79
MCF-7 Breast Adenocarcinoma 0.44-0.79
SW480 Colon Adenocarcinoma 0.44-0.79
CNE-2 Nasopharyngeal Carcinoma 0.44 -0.79

(Data synthesized from
multiple studies indicating a

potent range of activity)[1][2]

Experimental Protocols

Here are detailed protocols for key experiments to assess the anticancer effects of diosgenin-
imidazolium salt a30.

1. Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of compound a30 on cancer cells.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/30822712/
https://www.researchgate.net/publication/331017445_Synthesis_and_antitumor_activity_of_novel_steroidal_imidazolium_salt_derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

1. Seed cells in a 96-well plate
(5,000-10,000 cells/well)

:

2. Incubate for 24 hours

'

3. Add serial dilutions of
Compound a30

'

4. Incubate for 48 hours

'

5. Add MTT solution (5 mg/mL)
to each well

'

6. Incubate for 4 hours

:

7. Add DMSO to dissolve
formazan crystals

'

8. Measure absorbance at 570 nm

'

9. Calculate IC50 value
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Flow Cytometry Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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